5-fluoro-3-methyl-N-{[3-(trifluoromethyl)phenyl]methyl}pyridine-2-carboxamide

• IUPAC Name: 5-fluoro-3-methyl-N-[[3-(trifluoromethyl)phenyl]methyl]pyridine-2-carboxamide
• InChI: InChI=1S/C15H12F4N2O/c1-9-5-12(16)8-20-13(9)14(22)21-7-10-3-2-4-11(6-10)15(17,18)19/h2-6,8H,7H2,1H3,(H,21,22)
• InChI Key: ZAPJVQLLHXRZOU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=C1C(=O)NCC2=CC(=CC=C2)C(F)(F)F)F
• Molecular Formula: C15H12F4N2O
• Molecular Weight: 312.26 g/mol

Description

Trifluoromethylpyridines (TFMPs) and their derivatives are important ingredients for the development of agrochemical and pharmaceutical compounds. The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Synthesis Analysis

The synthesis of TFMP derivatives generally involves the introduction of a trifluoromethyl group into a pyridine ring. The specific method used can depend on the identity of the desired target compound.

Molecular Structure Analysis

The structure of TFMP derivatives typically includes a pyridine ring, a trifluoromethyl group (-CF3), and various other substituents depending on the specific compound.

Chemical Reactions Analysis

The chemical reactions involving TFMP derivatives can vary widely depending on the specific compound and its intended use.

Physical And Chemical Properties Analysis

TFMP derivatives are characterized by the presence of a fluorine atom and a pyridine in their structure, which are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Mechanism of Action

The mechanism of action of TFMP derivatives can also vary widely and is often related to their unique physicochemical properties.

Safety and Hazards

The safety and hazards associated with TFMP derivatives can depend on the specific compound. It’s important to refer to the relevant safety data sheets for specific information.

Future Directions

TFMP derivatives are used in the pharmaceutical and agrochemical industries, and many candidates are currently undergoing clinical trials. It is expected that many novel applications of TFMP will be discovered in the future.